(3R,4S)-4-fluoro-N-pentyloxolan-3-amine
Overview
Description
“(3R,4S)-4-fluoro-N-pentyloxolan-3-amine” is a complex organic compound. It contains a fluorine atom and an amine group, which could suggest that it has interesting reactivity and potential uses in various chemical reactions .
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the fluorine atom and the amine group in a controlled manner to ensure the correct stereochemistry . The exact methods would depend on the starting materials and the specific reaction conditions.Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the stereochemistry at the 3rd and 4th carbon atoms . The presence of the fluorine atom and the amine group could also influence its overall shape and properties.Chemical Reactions Analysis
This compound could potentially participate in a variety of chemical reactions. The fluorine atom is highly electronegative, which could make this compound a good leaving group in certain reactions . The amine group could act as a nucleophile in other reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its stability and the polarity of the molecule . The amine group could make it a base in certain conditions .Scientific Research Applications
Synthesis of Flavour and Fragrance Compounds
The compound is utilized in the synthesis of flavour and fragrance compounds through Claisen and related rearrangements. These processes are essential for creating complex molecules used in the food and perfume industries. The Claisen rearrangement, in particular, is a key reaction in forming terpenoids, a significant class of organic compounds known for their aromatic qualities .
Anticancer Drug Development
Research has indicated that derivatives of this compound may have potential applications in developing anticancer drugs. The structural complexity and functional group diversity of such compounds allow for the synthesis of novel molecules that can be tested for their efficacy against various cancer cell lines .
Metabolomic Studies
In metabolomic research, (3R,4S)-4-fluoro-N-pentyloxolan-3-amine can be a valuable precursor or intermediate. It can help in understanding the metabolic pathways and biological processes in organisms, which is crucial for developing targeted therapies for diseases .
Natural Product Chemistry
The compound plays a role in the synthesis and modification of natural products. This is particularly important in the study of molecular topology and the adaptive capabilities of viruses and microorganisms, which can lead to the development of new treatments for infectious diseases .
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it could interact with biological targets in the body . If it’s used as a reagent in a chemical reaction, its mechanism of action would depend on the specific reaction conditions and the other reactants present .
Safety and Hazards
Future Directions
The study and application of “(3R,4S)-4-fluoro-N-pentyloxolan-3-amine” could be a promising area of research. Its unique structure and functional groups could make it useful in a variety of chemical reactions . Further studies could also explore its potential uses in fields like medicinal chemistry or materials science .
properties
IUPAC Name |
(3R,4S)-4-fluoro-N-pentyloxolan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18FNO/c1-2-3-4-5-11-9-7-12-6-8(9)10/h8-9,11H,2-7H2,1H3/t8-,9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHESRJBBWZFHHM-RKDXNWHRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC1COCC1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCN[C@@H]1COC[C@H]1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4S)-4-fluoro-N-pentyloxolan-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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